Cas no 874467-62-6 (N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide)

• Product Name: N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• CAS No: 874467-62-6
• MF: C₁₇H₁₉N₅O₂S
• MW: 357.430061578751
• CID: 5447930
• PubChem ID: 6491270
• Update Time: 2025-07-15

N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• VU0507841-1
• Z74544001
• N-(furan-2-ylmethyl)-2-((1-(4-isopropylphenyl)-1H-tetrazol-5-yl)thio)acetamide
• N-(furan-2-ylmethyl)-2-({1-[4-(propan-2-yl)phenyl]-1H-tetrazol-5-yl}sulfanyl)acetamide
• STK337885
• N-(furan-2-ylmethyl)-2-[1-(4-propan-2-ylphenyl)tetrazol-5-yl]sulfanylacetamide
• F3040-4052
• N-[(furan-2-yl)methyl]-2-({1-[4-(propan-2-yl)phenyl]-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide
• UPCMLD0ENAT5784499:001
• AKOS000740117
• 874467-62-6
• N-(2-Furanylmethyl)-2-[[1-[4-(1-methylethyl)phenyl]-1H-tetrazol-5-yl]thio]acetamide
• N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

• Inchi： 1S/C17H19N5O2S/c1-12(2)13-5-7-14(8-6-13)22-17(19-20-21-22)25-11-16(23)18-10-15-4-3-9-24-15/h3-9,12H,10-11H2,1-2H3,(H,18,23)
• InChI Key： GBVHVGPYUHUKHV-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)CSC1N(C2=CC=C(C(C)C)C=C2)N=NN=1

Computed Properties

• Exact Mass: 357.12594604g/mol
• Monoisotopic Mass: 357.12594604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.21±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives

Additional information on N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide

N-(Furan-2-yl)methyl-2-({1-4-(Propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide: A Comprehensive Overview

N-(Furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide (CAS No. 874467-62-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a furan ring, a tetrazole moiety, and a sulfanyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The furan ring is a five-membered aromatic heterocycle that is widely found in natural products and synthetic compounds. It is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in the synthesis of pharmaceuticals. In the context of N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide, the furan ring likely contributes to the compound's overall stability and solubility properties.

The tetrazole moiety is another key structural feature of this compound. Tetrazoles are well-known for their high affinity for angiotensin-converting enzyme (ACE) and their ability to act as potent inhibitors. This property has led to their widespread use in the development of antihypertensive drugs. The presence of a tetrazole group in N-(furan-2-yl)methyl-2-({1-4-(propan-2-yl)phenyl-1H-1,2,3,4-tetrazol-5-yl}sulfanyl)acetamide suggests that it may have similar inhibitory effects on ACE or other enzymes involved in cardiovascular function.

The sulfanyl group (thioether) is another important functional group in this compound. Sulfanyl groups are known for their ability to form stable covalent bonds with various biomolecules, including proteins and enzymes. This property can enhance the compound's binding affinity and selectivity towards specific targets. In the context of N-(furan-2-yl)methyl-2-{(1-{4-(propan‐2‐yl)phenyl}‐1H‐[1, 2, 3]triazol‐5‐ yl)sulfanyl}acetamide, the sulfanyl group may play a crucial role in modulating its biological activity and pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of N-(furan‐ 2‐ yl)methyl‐ 2 ‐{( 1 ‐{ 4 ‐( propan ‐ 2 ‐ yl ) pheny l } ‐ 1 H ‐ [ 1 , 2 , 3 ] triazol ‐ 5 ‐ yl ) sulfany l } acetamide. One notable area of research has focused on its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL‐6 in macrophages. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as arthritis and other inflammatory diseases.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have demonstrated that N-(furan‐ 2‐ yl)methyl‐ 2 ‐{( 1 ‐{ 4 ‐( propan ‐ 2 ‐ yl ) pheny l } ‐ 1 H ‐ [ 1 , 2 , 3 ] triazol ‐ 5 ‐ yl ) sulfany l } acetamide can inhibit the replication of certain viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism by which it exerts these antiviral effects is not yet fully understood but may involve interference with viral entry or replication processes.

In addition to its anti-inflammatory and antiviral properties, N-(furan‐ 2‐ yl)methyl‐ 2 ‐{( 1 ‐{ 4 ‐( propan ‐ 2 ‐ yl ) pheny l } ‐ 1 H ‐ [ 1 , 2 , 3 ] triazol ‐ 5 ‐ yl ) sulfany l } acetamide has also been investigated for its potential as an anticancer agent. Studies have shown that it can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action appears to involve the activation of caspase-dependent pathways and the modulation of cell cycle progression.

The pharmacokinetic properties of N-(furan‐ 2‐ yl)methyl‐ 2 ‐{( 1 ‐{ 4 ‐( propan ‐ 2 ‐ yl ) pheny l } ‐ 1 H ‐ [ 1 , 2 , 3 ] triazol ‑5‌‌‌‌‌‌‌‌‌‌‌‌‍‍‍‍‍‍‍‍‍‍‍‍‌‌‌‌‌‌‌‌‌\- yl ) sulfany l } acetamide have also been studied. In animal models, it has been found to exhibit good oral bioavailability and a favorable pharmacokinetic profile. These properties make it a promising candidate for further development as a therapeutic agent.

In conclusion, N-(furan‐ 2‐ yl)methyl‐ 2 − {(1 − {4 − (propan−  ​  ​  ​  ​  ​  ​  ​  ​  ​  ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​   ​​−​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​​    ​​​​​​​​propan−​    ​​​​​​​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propan−    ​​propane−​     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ​​propa n −     ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎ ‎